![molecular formula C12H9NO3 B1614639 1-Nitro-3-phenoxybenzene CAS No. 620-55-3](/img/structure/B1614639.png)
1-Nitro-3-phenoxybenzene
Overview
Description
1-Nitro-3-phenoxybenzene is a chemical compound with the molecular formula C12H9NO3 and a molecular weight of 215.21 .
Molecular Structure Analysis
The InChI code for this compound is1S/C12H9NO3/c14-13(15)10-5-4-8-12(9-10)16-11-6-2-1-3-7-11/h1-9H
. This indicates the specific arrangement of atoms in the molecule. Physical And Chemical Properties Analysis
This compound has a boiling point of 140 °C (under a pressure of 2.5 Torr) and a predicted density of 1.252±0.06 g/cm3 .Scientific Research Applications
Photophysics and Photochemistry of Nitroaromatic Compounds
Nitrobenzene, one of the simplest nitroaromatic compounds like 1-Nitro-3-phenoxybenzene, exhibits complex photophysics and photochemistry. The decay paths of the system after UV absorption have been characterized, providing insights into the photophysical properties such as the lack of fluorescence and phosphorescence emission. This is due to accessible conical intersections and intersystem crossing regions. Moreover, the study documented singlet-triplet crossing regions leading to the ground state, potentially decaying towards NO and phenoxy radical production, or the formation of an epoxide ring structure. A mechanism for the photoisomerization of the nitro into the nitrite group, a key step in the photodegradation of nitrobenzene, was also proposed (Giussani & Worth, 2017).
Molecular Structure Analysis
2,4-Dinitro-1-phenoxybenzene, related to this compound, was obtained by reaction and characterized by its molecular structure. The nitro-substituted benzene ring lies on a mirror plane, with one NO2 group in the same plane and the other disordered across this plane. The crystal packing exhibits no significantly short intermolecular contacts, demonstrating the unique spatial arrangement of the molecules (Du et al., 2010).
Photocatalytic Degradation and Environmental Remediation
Nitrobenzene degradation by Fenton's reagent involves successive hydroxylation steps of the aromatic ring and subsequent oxidation of aliphatic compounds. This indicates both hydroxylation and nitration reactions are involved in degradation. The study provides a detailed kinetic analysis to obtain the true primary yields of phenolic products, beneficial for understanding the degradation pathways and optimizing environmental remediation technologies (Carlos et al., 2008).
Electrocatalytic Treatment
The electrocatalytic treatment of nitrobenzene solutions was studied, showcasing a slow degradation with Cu2+ due to low production of oxidizing hydroxyl radical (OH˙) from anodic oxidation of water. The study investigated the influence of catalysts like Fe2+, Cu2+, and UVA light on nitrobenzene degradation, highlighting the formation of aromatic products such as o-nitrophenol, m-nitrophenol, p-nitrophenol, and 4-nitrocatechol from the oxidation of nitroaromatic products (Brillas et al., 2004).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 1-Nitro-3-phenoxybenzene are currently unknown. This compound is a derivative of benzene, and it’s possible that it interacts with biological systems in a similar manner to other benzene derivatives . .
Mode of Action
As a benzene derivative, it may undergo electrophilic aromatic substitution, a common reaction for benzene and its derivatives . In this reaction, the aromatic ring is preserved, allowing the compound to interact with its targets while maintaining its structural integrity
Biochemical Pathways
The specific biochemical pathways affected by this compound are currently unknown. Given its structural similarity to other benzene derivatives, it may influence pathways involving aromatic compounds. This is speculative, and more research is needed to determine the exact pathways affected .
Pharmacokinetics
Its bioavailability, how it is distributed within the body, how it is metabolized, and how it is excreted are all factors that would need to be investigated to understand its pharmacokinetics .
Action Environment
The action of this compound may be influenced by various environmental factors. These could include the presence of other compounds, pH, temperature, and the specific biological environment in which it is present . .
Biochemical Analysis
Biochemical Properties
It is known that nitro compounds can undergo various biochemical reactions, including reduction and hydrolysis . These reactions can lead to the formation of different metabolites, which can interact with various biomolecules in the body .
Molecular Mechanism
Nitro compounds can undergo electrophilic aromatic substitution reactions, where the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate . This intermediate can then react further, leading to changes in gene expression .
Metabolic Pathways
Nitro compounds can be metabolized by cytochrome P450 enzymes, which can lead to the formation of different metabolites .
properties
IUPAC Name |
1-nitro-3-phenoxybenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NO3/c14-13(15)10-5-4-8-12(9-10)16-11-6-2-1-3-7-11/h1-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEYCCIQOLYYNLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=CC(=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6060719 | |
Record name | m-Nitrophenyl phenyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6060719 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
620-55-3 | |
Record name | 1-Nitro-3-phenoxybenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=620-55-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Nitro-3-phenoxybenzene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000620553 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | m-Nitrodiphenyl ether | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=35133 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzene, 1-nitro-3-phenoxy- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | m-Nitrophenyl phenyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6060719 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-nitro-3-phenoxybenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.676 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 1-NITRO-3-PHENOXYBENZENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8UEM35WFJ4 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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